Cas no 91818-68-7 (4-Methyl-3-phenylisothiazol-5-amine)

4-Methyl-3-phenylisothiazol-5-amine is a heterocyclic organic compound featuring an isothiazole core substituted with a phenyl group at the 3-position and a methyl group at the 4-position, with an amine functional group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its aromatic and heterocyclic properties contribute to its utility in the development of biologically active compounds, particularly in medicinal chemistry for drug discovery. The compound’s stability and well-defined functional groups allow for selective modifications, facilitating its use in the design of novel therapeutic agents or specialized chemical probes.
4-Methyl-3-phenylisothiazol-5-amine structure
91818-68-7 structure
Product Name:4-Methyl-3-phenylisothiazol-5-amine
CAS No:91818-68-7
MF:C10H10N2S
MW:190.264800548553
MDL:MFCD11110462
CID:61533
PubChem ID:21455616
Update Time:2025-10-31

4-Methyl-3-phenylisothiazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-3-phenylisothiazol-5-amine
    • 4-methyl-3-phenyl-1,2-thiazol-5-amine
    • 4-methyl-3-phenyl-5-Isothiazolamine
    • 4-methyl-3-phenyl-isothiazol-5-ylamine
    • 5-Amino-4-methyl-3-phenyl-isothiazol
    • 5-Amino-4-methyl-3-phenyl-isoxazol
    • 5-Amino-4-Methyl-3-Phenylisothiazole
    • A844072
    • O11263
    • MFCD11110462
    • FT-0721975
    • CS-W004435
    • DS-6892
    • DTXSID50614232
    • 91818-68-7
    • SCHEMBL11700174
    • AKOS006308199
    • DB-079180
    • MDL: MFCD11110462
    • Inchi: 1S/C10H10N2S/c1-7-9(12-13-10(7)11)8-5-3-2-4-6-8/h2-6H,11H2,1H3
    • InChI Key: QPVJZNGLJGQLFQ-UHFFFAOYSA-N
    • SMILES: S1C(=C(C)C(C2C=CC=CC=2)=N1)N

Computed Properties

  • Exact Mass: 190.05600
  • Monoisotopic Mass: 190.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2A^2
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.219
  • Boiling Point: 253.4°C at 760 mmHg
  • Flash Point: 253.4 °C at 760 mmHg
  • Refractive Index: 1.642
  • PSA: 67.15000
  • LogP: 3.28190

4-Methyl-3-phenylisothiazol-5-amine Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Storage Condition:Keep in dark place,Inert atmosphere,Room temperature

4-Methyl-3-phenylisothiazol-5-amine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methyl-3-phenylisothiazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
SX687-1g
4-Methyl-3-phenylisothiazol-5-amine
91818-68-7 95+%
1g
4738CNY 2021-05-07
Chemenu
CM190160-1g
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$547 2021-08-05
TRC
M241145-25mg
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$ 375.00 2022-06-04
TRC
M241145-50mg
4-Methyl-3-phenylisothiazol-5-amine
91818-68-7
50mg
$ 620.00 2022-06-04
TRC
M241145-100mg
4-Methyl-3-phenylisothiazol-5-amine
91818-68-7
100mg
$ 990.00 2022-06-04
Chemenu
CM190160-1g
4-methyl-3-phenylisothiazol-5-amine
91818-68-7 95%
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$692 2024-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M60440-100mg
4-Methyl-3-phenylisothiazol-5-amine
91818-68-7
100mg
¥1258.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M60440-1g
4-Methyl-3-phenylisothiazol-5-amine
91818-68-7
1g
¥4168.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M60440-250mg
4-Methyl-3-phenylisothiazol-5-amine
91818-68-7
250mg
¥2088.0 2021-09-08
abcr
AB485065-250 mg
4-Methyl-3-phenylisothiazol-5-amine
91818-68-7
250MG
€619.60 2023-04-20

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